molecular formula C9H10ClN B8703847 Bicyclo[2.2.2]oct-5-ene-2-carbonitrile, 2-chloro- CAS No. 6962-73-8

Bicyclo[2.2.2]oct-5-ene-2-carbonitrile, 2-chloro-

Cat. No.: B8703847
CAS No.: 6962-73-8
M. Wt: 167.63 g/mol
InChI Key: UXJUGRIRUINQDY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Bicyclo[2.2.2]oct-5-ene-2-carbonitrile, 2-chloro- is a useful research compound. Its molecular formula is C9H10ClN and its molecular weight is 167.63 g/mol. The purity is usually 95%.
BenchChem offers high-quality Bicyclo[2.2.2]oct-5-ene-2-carbonitrile, 2-chloro- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Bicyclo[2.2.2]oct-5-ene-2-carbonitrile, 2-chloro- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

6962-73-8

Molecular Formula

C9H10ClN

Molecular Weight

167.63 g/mol

IUPAC Name

2-chlorobicyclo[2.2.2]oct-5-ene-2-carbonitrile

InChI

InChI=1S/C9H10ClN/c10-9(6-11)5-7-1-3-8(9)4-2-7/h1,3,7-8H,2,4-5H2

InChI Key

UXJUGRIRUINQDY-UHFFFAOYSA-N

Canonical SMILES

C1CC2C=CC1CC2(C#N)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a refluxing mixture of pyridine (14.2 g, 0.180 mol), phosphorus pentachloride (28.0 g, 0.135 mol), and chloroform (100 mL) was added drop-wise a solution of 5-cyanobicyclo[2,2,2]oct-2-ene (12 g, 90 mmol) in chloroform (50 mL). The resulting mixture was heated at reflux for 15 h, cooled, and poured onto ice. The organic layer was concentrated, and the residue was purified by chromatography on silica gel, eluting with mixtures of ethyl acetate (0.5% to 1%) in petroleum ether, to give 5-chloro-5-cyanobicyclo[2,2,2]oct-2-ene (14.3 g, 95% yield) as a white semisolid, 1H NMR (300 MHz, CDCl3) δ 1.3-1.5 (m, 3H), 2.02-2.18 (m, 2H), 2.51 (m, 1H), 2.72 (m, 1H), 3.12 (m, 1H), 6.22 (m, 1H), 6.41 (m, 1H); GCMS (m/z); 167.
Quantity
14.2 g
Type
reactant
Reaction Step One
Quantity
28 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
12 g
Type
reactant
Reaction Step Two
Quantity
50 mL
Type
solvent
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.